2-{Bicyclo[2.2.1]heptan-2-yl}acetamide

• IUPAC Name: 2-(2-bicyclo[2.2.1]heptanyl)acetamide
• InChI: InChI=1S/C9H15NO/c10-9(11)5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H2,10,11)
• InChI Key: ISSWXMLAKJICEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2CC(=O)N
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol

Description

2-{Bicyclo[2.2.1]heptan-2-yl}acetamide is a unique chemical compound with the empirical formula C9H15NO. It has a molecular weight of 153.22. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of functionalized bicyclo[2.2.1]heptanes has been achieved through a sequential Diels Alder reaction/rearrangement sequence. This method allows for the rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions.

Molecular Structure Analysis

The molecular structure of 2-{Bicyclo[2.2.1]heptan-2-yl}acetamide is represented by the SMILES string O=C(N)CC1C@([H])C[C@]2([H])C1. The InChI representation is 1S/C9H15NO/c10-9(11)5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H2,10,11)/t6-,7+,8?/m1/s1.

Scientific Research Applications

Chemical Synthesis

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Construction of Oxygenated 2-Azabicyclo[2.2.1]heptanes

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Asymmetric Approach to Bicyclo[2.2.1]heptane-1-carboxylates

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Toxicity Studies

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Drug Development

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Material Science

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Safety and Hazards

The compound is classified under GHS07 for safety. It carries the signal word ‘Warning’ and has the hazard statement H319, indicating that it causes serious eye irritation. The precautionary statements associated with this compound are P305 + P351 + P338.

Synthesis routes and methods

Procedure details

A solution of 2-(bicyclo[2.2.1]heptan-2-yl)acetic acid (0.50 g, 3.24 mmol) in DCM (30 mL) was treated with oxalyl chloride (0.426 mL, 4.86 mmol), followed by a catalytic amount of DMF (1 drop) and stirred at RT for 2 h. A solution of NH4OH (˜15M, 2 mL, ˜30 mmol) in THF (5 mL) was added drop wise and the mixture stirred at RT overnight. The mixture was concentrated to dryness and the residue was dissolved in EtOAc, washed with brine, dried over MgSO4 and concentrated to dryness to afford 2-(bicyclo[2.2.1]heptan-2-yl)acetamide (480 mg, 97%). 1H NMR (400 MHz, DMSO-d6): δ 7.19 (s, 1H), 6.65 (s, 1H), 2.14 (s, 1H), 1.91 (m, 3H), 1.75 (m, 1H), 1.35 (m, 4H), 1.11 (m, 4H); MS (ESI) m/z: 154.2 (M+H+).